Cas no 1292740-72-7 (4-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid)

• Product Name: 4-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid
• CAS No: 1292740-72-7
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD13438231
• CID: 5607472
• PubChem ID: 61340297
• Update Time: 2025-06-27

4-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-(1-methylethyl)-2-thiazolyl]-
• 4-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid
• 1292740-72-7
• EN300-842861
• AKOS010595542
• 4-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid

• MDL： MFCD13438231
• Inchi： 1S/C13H13NO2S/c1-8(2)11-7-17-12(14-11)9-3-5-10(6-4-9)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： MAWJNEFIOFAVIZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=NC(C(C)C)=CS2)C=C1

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 413.1±47.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Additional information on 4-4-(propan-2-yl)-1,3-thiazol-2-ylbenzoic acid

4-4-(Propan-2-yl)-1,3-thiazol-2-ylbenzoic Acid: A Comprehensive Overview

4-4-(Propan-2-yl)-1,3-thiazol-2-ylbenzoic acid is a compound with the CAS number 1292740-72-7, which has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of benzoic acids, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzoic acid moiety substituted with a 1,3-thiazole ring at the para position. The thiazole ring is further substituted with an isopropyl group at the 4-position, which adds complexity and functionality to the molecule.

The synthesis of 4-4-(Propan-2-yl)-1,3-thiazol-2-ylbenzoic acid involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the thiazole ring through a condensation reaction between an amine and a thioamide or thiourea derivative. Subsequent substitution reactions are employed to introduce the isopropyl group and the benzoic acid moiety. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but the overall approach ensures high yields and purity of the final product.

Recent studies have highlighted the potential of 4-4-(Propan-2-yl)-1,3-thiazol-2-ylbenzoic acid in drug discovery. The compound has shown promising activity in vitro against various disease models, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a valuable candidate for further preclinical testing. Additionally, researchers have explored its application as a precursor for more complex molecules, leveraging its structural versatility to design novel bioactive agents.

In terms of physical properties, 4-4-(Propan-2-yl)-1,3-thiazol-2-ylbenzoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's chemical stability has also been evaluated under different conditions. It demonstrates good stability under neutral and slightly acidic conditions but may undergo hydrolysis under strongly basic conditions. This information is crucial for its storage and handling in research settings.

From an environmental perspective, 4-4-(Propan-2-yl)-1,3-thiazol-2-y Benzoic Acid has been assessed for its biodegradability and toxicity. Initial studies suggest that it is not highly toxic to aquatic organisms at concentrations typically encountered in industrial or agricultural settings. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 4-4-(Propan-2-yL)-1,3-Thiazol - 2 - ylbenzoic Acid represents a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers and industry professionals alike. Continued exploration of its properties and applications will undoubtedly yield further insights into its utility in addressing pressing challenges in science and technology.